Cas no 1361576-92-2 (4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361576-92-2
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4995545
• Update Time: 2025-06-08

4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3NO2/c14-9-4-7(5-10(15)12(9)16)6-1-2-11(20(21)22)8(3-6)13(17,18)19/h1-5H
• InChI Key： ICFMAWNJAFDFKG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(C(C(F)(F)F)=C1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 406
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Additional information on 4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl

Chemical Profile of 4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361576-92-2)

4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl, identified by its Chemical Abstracts Service (CAS) number 1361576-92-2, is a specialized organic compound belonging to the biphenyl class. This compound features a nitro group at the 4' position and a trifluoromethyl substituent at the 3' position, flanked by three chlorine atoms at the 3, 4, and 5 positions on the second phenyl ring. The unique structural arrangement of this molecule imparts distinct chemical properties and potential applications in various scientific domains.

The molecular structure of 4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl consists of two benzene rings connected by a single bond, with functional groups strategically placed to enhance reactivity and specificity. The presence of electron-withdrawing groups such as the nitro group and chlorine atoms influences the electronic properties of the molecule, making it a candidate for use in electronic materials, photovoltaic devices, and pharmaceutical intermediates. Additionally, the trifluoromethyl group contributes to metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, research into halogenated biphenyl derivatives has gained significant attention due to their potential applications in agrochemicals and materials science. The nitro and chloro substituents in this compound enhance its reactivity toward nucleophilic substitution reactions, allowing for further functionalization. This property makes it a valuable building block in synthetic chemistry. Furthermore, the trifluoromethyl group improves thermal stability and resistance to degradation, which is particularly useful in high-performance materials.

Recent studies have explored the photophysical properties of biphenyl derivatives with halogen substituents. The extended π-conjugation system in 4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl exhibits strong absorption in the visible spectrum, making it a promising candidate for organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-deficient nature of the nitro group enhances charge transport properties, which is essential for efficient device performance. Researchers have demonstrated that this compound can be used as an emissive layer in OLEDs, achieving high luminance and long operational lifetimes.

The pharmaceutical industry has also shown interest in halogenated biphenyls due to their role as pharmacophores in drug discovery. The structural features of 4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl mimic natural bioactive molecules, allowing it to interact with biological targets effectively. For instance, modifications at the nitro and chloro positions can alter binding affinity to enzymes or receptors. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain therapeutic targets relevant to metabolic disorders and infectious diseases.

In material science, the unique electronic properties of 4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl make it suitable for applications in liquid crystal displays (LCDs) and semiconductors. The presence of fluorine atoms enhances molecular packing efficiency and reduces intermolecular friction, which is beneficial for display technologies requiring fast switching speeds. Additionally, its thermal stability allows for use in high-temperature environments where other organic materials might degrade.

The synthesis of 4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the chlorination of biphenyl followed by nitration and subsequent introduction of the trifluoromethyl group via metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have improved yields and purity levels significantly over recent years.

Industrial-scale production must consider environmental impact and regulatory compliance. While this compound is not classified as hazardous under current guidelines set by agencies such as the Environmental Protection Agency (EPA) or the European Chemicals Agency (ECHA), proper handling procedures are still recommended to ensure safety during processing and transportation.

The future research directions for 4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl include exploring its role as an intermediate in polymer chemistry and developing novel derivatives with enhanced functionalities. Collaborative efforts between academia and industry could accelerate innovation by leveraging cutting-edge synthetic techniques alongside computational modeling to predict molecular behavior accurately.

In conclusion,4'-Nitro-3,4,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1361576-92-2) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as a building block for advanced materials while also serving as a potential intermediate in pharmaceutical development. Continued research into its properties will likely uncover new opportunities for utilization that could benefit both technology sectors.